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Compound of Interest

4-Hydroxy-3,3-
Compound Name:
dimethylcyclohexanone

Cat. No.: B1279843

Technical Support Center: 4-Hydroxy-3,3-
dimethylcyclohexanone

This guide provides essential information for the safe handling and optimal storage of 4-
Hydroxy-3,3-dimethylcyclohexanone, tailored for researchers, scientists, and professionals
in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 4-Hydroxy-3,3-dimethylcyclohexanone?

Al: 4-Hydroxy-3,3-dimethylcyclohexanone is classified as harmful and an irritant. Key
hazard statements include:

e H302: Harmful if swallowed.[1]

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Q2: What personal protective equipment (PPE) should be worn when handling this compound?
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A2: To ensure safety, it is crucial to wear appropriate personal protective equipment. This
includes protective gloves, protective clothing, and eye/face protection.[1] In cases of
insufficient ventilation, suitable respiratory equipment should also be worn.

Q3: What are the recommended storage conditions for 4-Hydroxy-3,3-
dimethylcyclohexanone?

A3: The compound should be stored sealed in a dry place at room temperature.[2] It is
important to keep the container tightly closed in a dry and well-ventilated area.[3]

Q4: Are there any specific materials or conditions to avoid when storing or handling this
compound?

A4: Yes, you should avoid strong oxidizing agents.[3] Additionally, keep the compound away
from open flames, hot surfaces, and other sources of ignition.[3]

Q5: What should | do in case of accidental exposure or spillage?

A5: In the event of an incident, follow these first-aid and cleanup measures:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse your mouth, but do not
induce vomiting.[1]

« If on Skin: Remove all contaminated clothing immediately and rinse the skin with water.[1]
« If Inhaled: Move the person to fresh air and ensure they are comfortable for breathing.[1]

o Spills: For minor spills, absorb the substance with an inert material like vermiculite or sand
and place it in a suitable container for disposal.[4] Ensure the area is well-ventilated.

Summary of Handling and Storage
Recommendations
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Parameter Recommendation Source
Storage Temperature Room temperature [2][5]
Atmosphere Sealed in a dry environment [2]

Personal Protective Equipment  Protective gloves, clothing, o
(PPE) eye/face protection

Incompatible Materials Strong oxidizing agents [3]

. ] Open flames, hot surfaces,
Conditions to Avoid o [3]
sources of ignition

Experimental Workflow: Handling and Storage Logic
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Caption: Recommended workflow for the safe handling and storage of 4-Hydroxy-3,3-
dimethylcyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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